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Compound of Interest

Compound Name: Ethyl-L-NIO hydrochloride

Cat. No.: B15580304

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of Ethyl-L-NIO hydrochloride, a selective inhibitor of neuronal nitric oxide synthase (nNOS).

Adherence to these guidelines is critical for ensuring laboratory safety and the integrity of your
research.

Chemical and Physical Properties

A summary of the key quantitative data for Ethyl-L-NIO hydrochloride is presented below.
This information is crucial for accurate experimental planning and safety assessments.
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Property Value Source(s)
) N5-(1-iminobutyl)-L-ornithine,
Chemical Name ] --INVALID-LINK--
monohydrochloride
L-N5-(1-Iminobutyl)ornithine
Alternate Names _ --INVALID-LINK--
hydrochloride
--INVALID-LINK--, --INVALID-
CAS Number 150403-97-7
LINK--
Molecular Formula CoH19N302 - HCI --INVALID-LINK--
Molecular Weight 237.73 g/mol --INVALID-LINK--
Appearance Crystalline solid --INVALID-LINK--
Purity =295% --INVALID-LINK--
DMF: 0.3 mg/mIDMSO: 2
Solubility mg/miEthanol: 2.5 mg/mIPBS --INVALID-LINK--
(pH 7.2): 5 mg/ml
Storage -20°C --INVALID-LINK--
Stability > 4 years (at -20°C) --INVALID-LINK--

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory when handling Ethyl-L-NIO

hydrochloride to minimize exposure and ensure personal safety.
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PPE Category

Specification

Rationale

Eye and Face Protection

Tight-sealing safety goggles or

a face shield.

Protects against splashes and
airborne particles of the

compound.

Hand Protection

Chemical-resistant gloves

(e.qg., nitrile rubber).

Prevents skin contact and

absorption.

Skin and Body Protection

Lab coat or protective suit.

Provides a barrier against
accidental spills and
contamination of personal

clothing.

Respiratory Protection

A NIOSH/MSHA-approved
respirator should be worn if
exposure limits are exceeded
or if irritation is experienced.
For high airborne
concentrations, a positive-
pressure supplied-air respirator

may be necessary.

Protects against inhalation of
the powdered compound,
which can cause respiratory

irritation.

Handling and Storage Procedures

Proper handling and storage are essential to maintain the chemical's integrity and prevent

accidental exposure.

Workflow for Handling and Storage:
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Caption: Workflow for the safe handling and storage of Ethyl-L-NIO hydrochloride.

Step-by-Step Handling Protocol:
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e Receiving: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the compound in a tightly sealed, properly labeled container at -20°C in a dry
and well-ventilated area.

e Preparation for Use:

o Before opening, allow the container to equilibrate to room temperature to prevent
condensation.

o Always handle the compound in a well-ventilated area, preferably within a chemical fume
hood.

e Weighing:

o Use a dedicated, clean spatula and weighing boat.

o Avoid generating dust. If dust is generated, ensure respiratory protection is worn.
e Dissolving:

o Based on the experimental requirements, dissolve the compound in an appropriate solvent
as indicated in the properties table.

o For aqueous solutions, consider preparing fresh daily to ensure stability.

Experimental Protocol: In Vitro Inhibition of Nitric
Oxide Production in Macrophages

This protocol outlines a general procedure for assessing the inhibitory effect of Ethyl-L-NIO
hydrochloride on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW
264.7 macrophage cells.

Experimental Workflow:

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15580304?utm_src=pdf-body
https://www.benchchem.com/product/b15580304?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

Culture RAW 264.7 Cells

:

Seed Cells in 96-well Plate

Treaiment

:

Incubate for 24 hours

Anavsis

(Collect Cell Culture Supernatana

(Analyze Data and Determine ICS(D
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Type of Waste?
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ethyl-L-NIO Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580304#personal-protective-equipment-for-
handling-ethyl-I-nio-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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